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Compound of Interest

Compound Name: Dimethyl diglycolate-d4

Cat. No.: B041925

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Dimethyl
diglycolate-d4 (CAS No. 1107650-54-3). Due to the limited availability of a complete Safety
Data Sheet (SDS) for the deuterated compound, this guide incorporates data from its non-
deuterated analog, Dimethyl diglycolate (CAS No. 7040-23-5), and structurally similar
compounds to provide a thorough safety assessment. This approach is consistent with
regulatory precedents where data from non-deuterated compounds can support the safety
evaluation of their deuterated counterparts[1].

Chemical and Physical Properties

Quantitative data for both Dimethyl diglycolate-d4 and its non-deuterated analog are
summarized below. The physical properties of the deuterated compound are expected to be
very similar to the non-deuterated form.

Table 1: Physical and Chemical Properties of Dimethyl Diglycolate-d4
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Property Value Source
CAS Number 1107650-54-3 Pharmaffiliates
Molecular Formula C6H6D405 Pharmaffiliates
Molecular Weight 166.17 g/mol Pharmaffiliates
Appearance Green OiIl Pharmaffiliates
Storage 2-8°C, Refrigerator Pharmaffiliates
Solubility Chloroform, Dichloromethane, Coompo
DMSO

Table 2: Physical and Chemical Properties of Dimethyl Diglycolate (Non-Deuterated Analog)

Property Value Source
CAS Number 7040-23-5 LookChem
Molecular Formula C6H1005 LookChem[2]
Molecular Weight 162.14 g/mol LookChem|[2]
Melting Point 36 °C LookChem[2]
Boiling Point 211.3 °C at 760 mmHg LookChem[2]
Flash Point 84.1°C LookChem|[2]
Density 1.15 g/cm3 LookChem[2]

- Dichloromethane, Ethyl
Solubility LookChem[2]
Acetate, Methanol

Hazard Identification and Precautionary Measures

A complete hazard profile for Dimethyl diglycolate-d4 is not available. However, based on the
data for the structurally similar compound Diethylene glycol dimethyl ether (diglyme), the
following hazards should be anticipated.
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Table 3: Potential Hazards and Recommended Precautions

o Recommended
Hazard Description .
Precautions
) o Keep away from heat, sparks,
Combustible liquid. Vapors
N ] } open flames, and hot surfaces.
Flammability may form explosive mixtures

with air upon intense heating.

Use explosion-proof electrical

equipment.[3]

Peroxide Formation

May form explosive peroxides
upon storage, especially in the

presence of air and light.

Store in a tightly closed
container under an inert
atmosphere. Test for peroxides

periodically after opening.[3]

Reproductive Toxicity

Based on analog data
(diglyme), may damage fertility
or the unborn child.[4]

Obtain special instructions
before use. Do not handle until
all safety precautions have
been read and understood.
Wear protective gloves and
clothing.[3]

Acute Toxicity (Oral)

Harmful if swallowed.

Do not eat, drink, or smoke
when using this product. If
swallowed, call a poison center

or doctor.

Experimental Protocols

Detailed experimental protocols for the safety assessment of Dimethyl diglycolate-d4 are not

publicly available. However, standard methodologies for key safety-related experiments are

described below.

Flash Point Determination (Closed-Cup Method)

A common method for determining the flash point of a combustible liquid is the Pensky-Martens
closed-cup test (e.g., ASTM D93).
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e Apparatus: A Pensky-Martens closed-cup tester, which consists of a brass test cup with a
tightly fitting lid, a stirrer, and a means of heating the sample at a controlled rate. The lid has
ports for a thermometer and an ignition source.

e Procedure:

[e]

The sample is placed in the test cup to a specified level.

o

The lid is secured, and the sample is heated and stirred at a specified rate.

[¢]

At regular temperature intervals, the ignition source is applied to the vapor space above
the liquid.

[¢]

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.

Peroxide Detection in Ethers

A gualitative method for detecting peroxides in a substance like Dimethyl diglycolate-d4
involves the use of potassium iodide (KI).

o Materials: The ether to be tested, a freshly prepared 10% aqueous potassium iodide
solution, and starch paper.

e Procedure:

Add 1 ml of the 10% KI solution to 10 ml of the ether in a closed container.

[e]

o

Shake the mixture vigorously for one minute.

[¢]

The presence of peroxides is indicated by the formation of a yellow to brown color due to
the oxidation of iodide to iodine.

[¢]

The color can be enhanced by adding a drop of starch solution, which will turn blue-black
in the presence of iodine.
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Toxicological Profile and Potential Signhaling
Pathways

Specific toxicological studies on Dimethyl diglycolate-d4 are lacking. However, the toxicity of
the structurally related Diethylene glycol is well-documented. Diethylene glycol is metabolized
to diglycolic acid, which is responsible for its nephrotoxicity[5]. It is plausible that Dimethyl
diglycolate is hydrolyzed in vivo to methanol and diglycolic acid.

Potential Metabolic Pathway

2 molecules ‘l Methanol
. ] Hydrolysis
[Dlmethyl Diglycolate-d4 a@eraseS) >
> o Nephrotoxicity &
Diglycolic Acid Mitochondrial Dysfunction

Click to download full resolution via product page
Caption: Proposed metabolic activation of Dimethyl Diglycolate-d4.

The primary toxicological concern is the potential for kidney damage mediated by diglycolic
acid. Studies have shown that diglycolic acid can cause mitochondrial dysfunction[5].

Safety Assessment Workflow

The following diagram illustrates a logical workflow for the safety and handling of Dimethyl
diglycolate-d4, leveraging data from its non-deuterated analog.

Safety Assessment Workflow Diagram
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Data Acquisition

Identify Compound: Review Data for Structurally
Dimethyl Diglycolate-d4 Similar Compounds (e.g., Diglyme)

\

Search for d4-Specific
Safety Data Sheet (SDS)

If no complete
SDS is found

A

Identify Non-Deuterated Analog:
Dimethyl Diglycolate

\

Gather Analog's Physical,
Chemical, and Toxicity Data

4 Hazard Assessment & Mitigation

\
Assume Similar Hazards
(Flammability, Peroxide Formation,
Reproductive Toxicity)

\
[Establish Handling Procedures:

- Fume Hood
- PPE (Gloves, Goggles)
- Inert Atmosphere Storage

\
[Develop Emergency Procedures:
-

- Spill Cleanup
- Fire Extinguishing
- First Aid

Experimen‘ 'al Protocol

Proceed with Research

Under Strict Safety Controls
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Caption: Workflow for safety assessment of a deuterated compound.
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Handling and Storage

Handling:
e Use only in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves (e.g., nitrile), and a lab coat.

» Avoid breathing vapors or mist.
o Keep away from ignition sources.
+ Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent peroxide formation.

Storage:

Store in a cool, dry, well-ventilated place at 2-8°C.

Keep container tightly closed.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Protect from light and moisture.

First Aid Measures

« Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Get medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated
clothing. Get medical attention if irritation develops.

¢ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.
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Disposal Considerations

Dispose of contents and container in accordance with all local, regional, national, and
international regulations. Do not allow to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. It is not a substitute for a formal Safety Data Sheet. Researchers should always
consult the most up-to-date SDS for any chemical before use and perform their own risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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